Cas no 223555-84-8 (1-(4-bromophenyl)-N-ethylmethanesulfonamide)

• Product Name: 1-(4-bromophenyl)-N-ethylmethanesulfonamide
• CAS No: 223555-84-8
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 92490
• PubChem ID: 17741328
• Update Time: 2025-10-28

1-(4-bromophenyl)-N-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-N-ethylmethanesulfonamide
• AGN-PC-01LN2C
• Ambcb9080044
• CTK4E9260
• MolPort-003-983-384
• STL223667
• SureCN4769332
• AKOS000378623
• Benzenemethanesulfonamide,4-bromo-N-ethyl-
• CS-0333555
• DTXSID70589918
• AM100534
• 223555-84-8
• SCHEMBL4769332
• FT-0733367
• A816144
• 1-(4-bromophenyl)-N-ethyl-methanesulfonamide

• Inchi： 1S/C9H12BrNO2S/c1-2-11-14(12,13)7-8-3-5-9(10)6-4-8/h3-6,11H,2,7H2,1H3
• InChI Key： XPMHSQKOOLOJNQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(NCC)(=O)=O

Computed Properties

• Exact Mass: 276.97700
• Monoisotopic Mass: 276.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.505
• Boiling Point: 384.1±44.0 °C at 760 mmHg
• Flash Point: 186.1±28.4 °C
• PSA: 54.55000
• LogP: 3.36010
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-bromophenyl)-N-ethylmethanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)-N-ethylmethanesulfonamide

1-(4-Bromophenyl)-N-Ethylmethanesulfonamide: A Comprehensive Overview

1-(4-Bromophenyl)-N-Ethylmethanesulfonamide, also known by its CAS number 223555-84-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of methanesulfonamide, with a bromophenyl group attached at the para position and an ethyl group as the substituent on the nitrogen atom. Its unique structure endows it with distinctive chemical properties and potential applications in drug development and material science.

The synthesis of 1-(4-Bromophenyl)-N-Ethylmethanesulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. The compound's stability under various conditions makes it suitable for use in both laboratory settings and industrial applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of physical properties, 1-(4-Bromophenyl)-N-Ethylmethanesulfonamide exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and quality control in manufacturing processes.

The chemical structure of 1-(4-Bromophenyl)-N-Ethylmethanesulfonamide plays a pivotal role in its reactivity and functionality. The sulfonamide group is known for its strong electron-withdrawing effect, which enhances the electrophilic character of the aromatic ring. This feature makes the compound highly reactive towards nucleophilic aromatic substitution reactions, a property that has been exploited in the design of novel pharmaceutical agents. Recent research has demonstrated its potential as a building block for constructing complex heterocyclic compounds with enhanced bioavailability.

In the context of pharmacology, 1-(4-Bromophenyl)-N-Ethylmethanesulfonamide has been investigated for its ability to modulate cellular signaling pathways. Studies conducted in vitro have shown that it exhibits moderate inhibitory activity against certain protein kinases, which are key targets in cancer therapy. Furthermore, its bromine substituent contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The application of CAS No 223555-84-8 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a dopant in polymer-based devices, where it can enhance charge transport properties without compromising material stability.

In conclusion, 1-(4-Bromophenyl)-N-Ethylmethanesulfonamide, identified by CAS number 223555-84-8, is a versatile compound with promising applications across multiple disciplines. Its chemical structure, reactivity, and physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing scientific innovation.